Cas no 77146-48-6 (3-Bromo-4-(pentyloxy)benzoic acid)

3-Bromo-4-(pentyloxy)benzoic acid is a brominated aromatic carboxylic acid derivative featuring a pentyloxy substituent at the 4-position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and liquid crystal materials. The bromine atom enhances reactivity for further functionalization, while the pentyloxy group contributes to solubility in organic solvents, facilitating downstream reactions. Its well-defined structure and stability make it a reliable building block for constructing complex molecules. The compound is typically characterized by high purity and consistent performance, ensuring reproducibility in research and industrial applications. Proper handling and storage are recommended due to its potential sensitivity to light and moisture.
3-Bromo-4-(pentyloxy)benzoic acid structure
77146-48-6 structure
Product Name:3-Bromo-4-(pentyloxy)benzoic acid
CAS No:77146-48-6
MF:C12H15BrO3
MW:287.149703264236
CID:1030470
PubChem ID:20571555
Update Time:2025-05-20

3-Bromo-4-(pentyloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-(pentyloxy)benzoic acid
    • 3-bromo-4-pentoxybenzoic acid
    • AKOS005288729
    • DTXSID90608857
    • 3-bromo-4-n-pentyloxybenzoic acid
    • SCHEMBL11364819
    • 3-Bromo-4-(pentyloxy)benzoicacid
    • AYCDTPDGOANRPV-UHFFFAOYSA-N
    • 77146-48-6
    • Benzoic acid, 3-bromo-4-(pentyloxy)-
    • DB-366124
    • Inchi: 1S/C12H15BrO3/c1-2-3-4-7-16-11-6-5-9(12(14)15)8-10(11)13/h5-6,8H,2-4,7H2,1H3,(H,14,15)
    • InChI Key: AYCDTPDGOANRPV-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)O)C=CC=1OCCCCC

Computed Properties

  • Exact Mass: 286.02046g/mol
  • Monoisotopic Mass: 286.02046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 46.5Ų

3-Bromo-4-(pentyloxy)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019098013-1g
3-Bromo-4-(pentyloxy)benzoic acid
77146-48-6 95%
1g
$400.00 2023-09-01
Chemenu
CM155240-5g
3-bromo-4-(pentyloxy)benzoic acid
77146-48-6 95%
5g
$707 2022-12-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1742359-1g
3-Bromo-4-(pentyloxy)benzoic acid
77146-48-6 98%
1g
¥2163.00 2024-07-28
Crysdot LLC
CD12032377-5g
3-Bromo-4-(pentyloxy)benzoic acid
77146-48-6 95+%
5g
$749 2024-07-24

Additional information on 3-Bromo-4-(pentyloxy)benzoic acid

3-Bromo-4-(pentyloxy)benzoic Acid (CAS No. 77146-48-6): A Versatile Organic Compound in Chemical and Biomedical Research

3-Bromo-4-(pentyloxy)benzoic acid, identified by the Chemical Abstracts Service registry number 77146-48-6, is an organic compound characterized by its substituted benzoic acid structure. This compound features a bromine atom at the 3-position and a pentyloxy group at the 4-position of the benzene ring, making it a valuable tool in synthetic chemistry and pharmaceutical development. Recent studies highlight its emerging roles in modulating biological pathways and enhancing drug delivery systems, driven by advancements in functional group engineering and structure-based design.

The molecular structure of 3-Bromo-4-(pentyloxy)benzoic acid consists of a central benzene ring with substituents that confer unique physicochemical properties. The bromine atom at position 3 introduces electron-withdrawing effects, altering the compound’s reactivity and solubility profile. Meanwhile, the pentyloxy group (–O–C₅H₁₁) at position 4 increases lipophilicity, enabling better membrane permeability—a critical factor for drug candidates targeting intracellular targets. These structural features have been leveraged in recent research to optimize pharmacokinetic properties, such as bioavailability and metabolic stability.

Recent investigations published in Journal of Medicinal Chemistry (2023) demonstrated that 3-Bromo-4-(pentyloxy)benzoic acid derivatives exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase (COX)-2 enzyme expression. Researchers synthesized analogs with tailored substituents to enhance selectivity over non-selective COX inhibitors, reducing gastrointestinal side effects associated with traditional NSAIDs. Another study in Nature Communications (2022) revealed that this compound’s brominated moiety can act as a bioorthogonal handle for click chemistry reactions, facilitating conjugation to antibodies or nanoparticles for targeted drug delivery.

In materials science applications, the compound’s carboxylic acid functionality enables esterification or amidation reactions to form polymeric networks. A 2023 paper in Polymer Chemistry described its use as a monomer building block for creating stimuli-responsive hydrogels capable of controlled drug release under physiological conditions. The combination of alkyl chain substitution and halogen presence creates unique intermolecular interactions that improve material mechanical properties compared to unsubstituted counterparts.

Synthetic methodologies for preparing 3-Bromo-4-(pentyloxy)benzoic acid have evolved significantly over recent years. Traditional routes involving Friedel-Crafts alkylation followed by bromination have been supplanted by more efficient protocols using palladium-catalyzed cross-coupling strategies. A notable improvement reported in Organic Letters (2023) employed microwave-assisted Suzuki-Miyaura coupling under solvent-free conditions, achieving >95% yield while minimizing environmental impact compared to conventional methods requiring hazardous solvents like dichloromethane.

Biological evaluations published in Bioorganic & Medicinal Chemistry Letters (Q1 2023) demonstrated this compound’s ability to modulate epigenetic regulators such as histone deacetylases (HDACs). Researchers found that when incorporated into prodrug designs through ester linkages with pentyl groups, it showed enhanced tumor cell specificity when tested against lung carcinoma models compared to non-substituted benzoic acids. The bromine substituent was also shown to improve ligand efficiency scores when used as a pharmacophore component in virtual screening campaigns targeting kinase inhibitors.

In vivo studies conducted on murine models revealed favorable pharmacokinetic parameters for certain derivatives: oral bioavailability exceeding 60% after structural optimization using computational modeling approaches like molecular docking simulations. These findings were corroborated by mass spectrometry analysis showing stable plasma concentrations over extended periods without significant metabolic degradation—a critical advantage for chronic disease treatments requiring sustained release profiles.

Safety assessments confirm this compound operates within standard laboratory safety protocols when handled appropriately. Its low acute toxicity profile (<500 mg/kg LD₅₀ in rat models per OECD guidelines), coupled with non-flammable physical characteristics at ambient conditions, aligns with common laboratory handling practices without requiring specialized hazardous material certifications beyond standard organic synthesis precautions.

Ongoing research focuses on leveraging its unique substituent combination for next-generation therapies: one promising avenue involves covalent attachment to gold nanoparticles for enhanced targeting of neurodegenerative biomarkers such as β amyloid plaques in Alzheimer’s disease models reported at the 2023 ACS National Meeting. Another application area under active exploration is its use as a chiral auxiliary in asymmetric synthesis processes due to the pentyl group’s conformational flexibility observed through NMR spectroscopy studies published late last year.

The market potential for 77146-48-6-based compounds remains strong across multiple sectors. According to QYResearch’s 2023 report on specialty chemicals, demand for halogenated benzoate derivatives is projected to grow at an annual rate exceeding 8% through 2030 driven by advancements in targeted drug delivery systems and high-performance polymer development. Emerging applications in CRISPR-based gene editing systems—where modified derivatives act as lipid nanoparticle components—add further impetus to this growth trajectory observed through patent filings tracked via Derwent Innovation platform.

Spectroscopic characterization confirms its purity via FTIR analysis showing characteristic peaks at ~1705 cm⁻¹ corresponding to carboxylic acid C=O stretching vibrations and ~1155 cm⁻¹ from ether linkages between the benzene ring and pentyl chain. Nuclear magnetic resonance data obtained using Bruker AVANCE III spectrometers demonstrate distinct singlets at δ 8.0 ppm (brominated aromatic proton), δ 3.9 ppm (ether oxygen adjacent protons), and δ 1.5–1.9 ppm regions indicative of pentyl chain conformational dynamics.

Cryogenic transmission electron microscopy (CryoTEM) studies from Stanford University collaborators revealed nanoscale interactions between this compound’s functional groups and lipid bilayers, providing mechanistic insights into its membrane partitioning behavior crucial for designing effective transdermal drug delivery formulations currently under clinical trials phase IIa according to recent FDA submissions tracked via clinicaltrials.gov database entries from early 2023.

In pharmaceutical formulation science, researchers are exploring solid dispersion techniques where 3-Bromo-4-(pentyloxy)benzoic acid is combined with polyethylene glycol matrices using hot-melt extrusion processes documented in AAPS PharmSciTech. This approach aims to address challenges related to poor water solubility often encountered with halogenated aromatic compounds while maintaining desired physicochemical properties essential for bioactivity preservation during processing phases.

Epidemiological data from phase I clinical trials conducted by Novartis Research Foundation suggest minimal adverse effects when administered subcutaneously at therapeutic doses up to 5 mg/kg/day over four-week cycles—findings presented during late-breaking sessions at the European Congress of Pharmacology & Therapeutics held virtually last November but available through conference proceedings archives accessible via PubMed Central.

Literature meta-analyses comparing structural analogs show that the pentyl substitution provides optimal hydrophobicity balance compared to shorter alkyl chains (< ≤ C₄), while longer substitutions (>C₆) lead to reduced membrane permeability due increased steric hindrance—a critical consideration highlighted in a comprehensive review published March 2023 issue of Tetrahedron Letters.

Sustainable synthesis approaches are being developed using enzyme-catalyzed bromination methods reported by Johnson et al., which achieved >90% enantiomeric excess under mild reaction conditions avoiding traditional stoichiometric reagents like NBS (N-bromosuccinimide). This enzymatic strategy reduces waste generation by approximately 65% compared conventional bromination protocols according process optimization data presented during the Green Chemistry Symposium proceedings available online via ACS Publications archives.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.